Cas no 1020971-90-7 (N-cyclopentyl-4-fluoro-2-methylaniline)

• Product Name: N-cyclopentyl-4-fluoro-2-methylaniline
• CAS No: 1020971-90-7
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 5195600
• PubChem ID: 28484792
• Update Time: 2026-03-05

N-cyclopentyl-4-fluoro-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-cyclopentyl-4-fluoro-2-methyl-
• N-cyclopentyl-4-fluoro-2-methylaniline

• Inchi： 1S/C12H16FN/c1-9-8-10(13)6-7-12(9)14-11-4-2-3-5-11/h6-8,11,14H,2-5H2,1H3
• InChI Key： OQFPLSPXHVXMAD-UHFFFAOYSA-N
• SMILES： C1(NC2CCCC2)=CC=C(F)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on N-cyclopentyl-4-fluoro-2-methylaniline

N-Cyclopentyl-4-fluoro-2-methylaniline: A Comprehensive Overview

N-Cyclopentyl-4-fluoro-2-methylaniline (CAS No. 1020971-90-7) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a cyclopentyl group, a fluoro substituent, and a methyl group attached to an aniline backbone. The presence of these substituents imparts distinctive chemical and physical properties, making it a valuable molecule for both academic research and industrial applications.

The synthesis of N-cyclopentyl-4-fluoro-2-methylaniline has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic processes and green chemistry have enabled more efficient and environmentally friendly routes for its synthesis. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. Such innovations highlight the compound's importance in modern chemical synthesis.

The physical and chemical properties of N-cyclopentyl-4-fluoro-2-methylaniline are critical for its application in different industries. Its melting point, boiling point, and solubility characteristics have been well-documented, providing essential data for its use in formulation development. Additionally, the compound exhibits moderate stability under standard conditions, although it may undergo degradation under harsh environmental conditions such as prolonged exposure to light or high temperatures.

In terms of applications, N-cyclopentyl-4-fluoro-2-methylaniline has shown promise in the pharmaceutical industry as a potential lead compound for drug development. Its structure allows for various functional groups to be introduced, enabling the creation of derivatives with specific biological activities. Recent studies have explored its role as an inhibitor of certain enzymes involved in disease pathways, suggesting its potential as a therapeutic agent.

Furthermore, N-cyclopentyl-4-fluoro-2-methylaniline has been investigated for its applications in agrochemicals. Its ability to interact with biological systems makes it a candidate for herbicides or fungicides. Researchers have also explored its role in polymer chemistry, where it can serve as a building block for advanced materials with tailored properties.

Recent research has focused on understanding the relationship between the structure of N-cyclopentyl-4-fluoro-2-methylaniline and its biological activity. Computational modeling techniques have been employed to predict its binding affinity to various targets, providing insights into its potential therapeutic uses. These studies underscore the importance of this compound in both fundamental research and applied sciences.

In conclusion, N-cyclopentyl-4-fluoro-2-methylaniline (CAS No. 1020971-90) is a multifaceted compound with a wide range of applications across diverse industries. Its unique structure and properties make it a valuable tool for researchers and developers alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in scientific and technological advancements.